Cas no 144657-39-6 (3-oxobicyclo2.2.1heptane-1-carboxylic acid)

• Product Name: 3-oxobicyclo2.2.1heptane-1-carboxylic acid
• CAS No: 144657-39-6
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 108835
• PubChem ID: 45084805
• Update Time: 2025-04-18

3-oxobicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-carboxylicacid, 3-oxo-
• 2-oxobicyclo[2.2.1]heptane-4-carboxylic acid
• 3-oxobicyclo2.2.1heptane-1-carboxylic acid
• DTXSID80665717
• 3-Oxobicyclo[2.2.1]heptane-1-carboxylic acid
• Bicyclo[2.2.1]heptane-1-carboxylic acid, 3-oxo-
• EN300-100040
• 144657-39-6

• Inchi： 1S/C8H10O3/c9-6-4-8(7(10)11)2-1-5(6)3-8/h5H,1-4H2,(H,10,11)
• InChI Key： VUTINWOSSFBFSE-UHFFFAOYSA-N
• SMILES： O=C1CC2(C(=O)O)CCC1C2

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 54.37